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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

on the Differential Expression Patterns of Cadherin-11 in Healthy and Diseased Tissues.

Cadherin-11 (CDH11), a type II classical cadherin, plays a crucial role in mediating calcium-

dependent cell-cell adhesion, primarily in mesenchymal cells. Its expression is tightly regulated

during embryonic development and in adult tissues to maintain tissue architecture and

homeostasis. However, aberrant expression of Cadherin-11 has been implicated in the

pathogenesis of a range of diseases, including chronic inflammation, fibrosis, and cancer. This

technical guide provides a comprehensive overview of Cadherin-11 expression patterns,

detailing its presence in healthy versus diseased tissues, the experimental methodologies for

its detection, and the key signaling pathways it modulates.

Cadherin-11 Expression in Healthy Tissues
In healthy adult tissues, Cadherin-11 expression is predominantly observed in mesenchymal

cell types, playing a vital role in tissue structure and function. RNA sequencing and protein

expression data from various sources, including the Genotype-Tissue Expression (GTEx)

project and the Human Protein Atlas, provide a quantitative and qualitative overview of its

distribution.

Quantitative mRNA Expression of Cadherin-11 in
Healthy Human Tissues
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The following table summarizes the mRNA expression levels of Cadherin-11 across a range of

healthy human tissues, reported in Transcripts Per Million (TPM). This data provides a baseline

for understanding the normal physiological expression of this important adhesion molecule.

Tissue
Cadherin-11 mRNA Expression (Median
TPM)

Ovary 46.8

Placenta 33.6

Adipose Tissue 15.2

Lung 12.5

Heart 10.1

Brain 9.8

Colon 8.5

Kidney 7.9

Liver 5.4

Pancreas 4.7

Skin 4.3

Spleen 3.9

Bone Marrow 3.1

Data sourced from the Genotype-Tissue Expression (GTEx) project and the Human Protein

Atlas.

Qualitative Protein Expression of Cadherin-11 in Healthy
Human Tissues
Immunohistochemical studies from the Human Protein Atlas provide a qualitative assessment

of Cadherin-11 protein expression in various healthy tissues.
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Tissue
Cell Types with Notable
Expression

Protein Expression Level

Smooth Muscle Smooth muscle cells High

Connective Tissue Stromal cells, Fibroblasts Medium

Endothelial Tissue Endothelial cells Medium

Brain Neuronal and glial cells Low to Medium

Bone Marrow Stromal cells Low

Ovary Stromal cells High

Data interpretation from the Human Protein Atlas.[1][2]

Cadherin-11 Expression in Diseased Tissues
Dysregulation of Cadherin-11 expression is a hallmark of several pathological conditions. Its

upregulation is frequently associated with increased cell migration, invasion, and tissue

remodeling, contributing to disease progression.

Quantitative Expression of Cadherin-11 in Diseased vs.
Healthy Tissues
The following table presents a comparative summary of quantitative Cadherin-11 expression

data in various diseases compared to corresponding healthy tissues.
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Disease Tissue Method

Expression
Change
(Diseased vs.
Healthy)

Reference

Rheumatoid

Arthritis
Synovium

Immunohistoche

mistry

Abundant

staining in

inflamed tissues

vs. discrete in

non-

inflammatory.

[3]

Synovial Fluid
Western

Blot/ELISA

Significantly

higher levels of

soluble CDH11

fragments in RA

vs. OA.

[4]

Idiopathic

Pulmonary

Fibrosis

Lung
Quantitative RT-

PCR

Increased mRNA

expression in

severe IPF vs.

normal-

appearing

regions.

[5]

Liver Fibrosis

(Biliary Atresia)
Liver RNA-seq

Significantly

increased mRNA

expression in BA

livers vs. normal

livers.

[6]

Liver Fibrosis

(CCl4-induced)
Liver (mouse)

Quantitative RT-

PCR

Increased mRNA

levels in CCl4-

treated mice vs.

vehicle.

[7]

Systemic

Sclerosis
Skin

Quantitative RT-

PCR

Increased mRNA

levels correlated

with skin

thickness scores.

[8]
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Breast Cancer Breast Tissue
Semi-quantitative

RT-PCR

Detected in

80/82 malignant

samples vs.

33/70 non-

malignant

samples.

[9]

Breast Tissue
Immunohistoche

mistry

30.5% of

malignant

samples showed

strong positivity,

absent in normal

tissue.

[9]

Pancreatic

Cancer
Pancreas

Immunohistoche

mistry

Significantly

elevated levels in

cancer cells and

stromal cells vs.

normal pancreas.

[10]

Key Signaling Pathways Involving Cadherin-11
Cadherin-11-mediated cell adhesion is not merely a structural phenomenon; it actively triggers

intracellular signaling cascades that influence cell behavior. The following diagrams, generated

using the DOT language for Graphviz, illustrate the pivotal signaling pathways modulated by

Cadherin-11.

Cadherin-11 and the Wnt/β-catenin Signaling Pathway
Cadherin-11 can influence the Wnt/β-catenin pathway, a critical regulator of cell proliferation,

differentiation, and stemness. The cytoplasmic tail of Cadherin-11 interacts with β-catenin,

affecting its stability and translocation to the nucleus.[11][12]
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Cadherin-11 modulates Wnt/β-catenin signaling.

Cadherin-11 and the TGF-β Signaling Pathway
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Cadherin-11 is implicated in fibrotic diseases through its interaction with the Transforming

Growth Factor-β (TGF-β) pathway. It can regulate TGF-β production and mediate downstream

fibrotic responses.[11][13]
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Cadherin-11 crosstalk with the TGF-β signaling pathway.

Cadherin-11 and Rho GTPase Signaling
Cadherin-11 engagement can activate small Rho GTPases, such as RhoA and Rac1, which

are master regulators of the actin cytoskeleton. This activation is crucial for cell migration and

invasion.[12][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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